Methyl cis-2-methylpiperidine-5-carboxylate
Overview
Description
“Methyl cis-2-methylpiperidine-5-carboxylate” is a chemical compound with the molecular formula C8H15NO2 and a molecular weight of 157.21 . It is typically in a liquid form .
Molecular Structure Analysis
The IUPAC name for this compound is methyl (3S,6R)-6-methyl-3-piperidinecarboxylate . The InChI code is 1S/C8H15NO2/c1-6-3-4-7(5-9-6)8(10)11-2/h6-7,9H,3-5H2,1-2H3/t6-,7+/m1/s1 .Physical And Chemical Properties Analysis
“Methyl cis-2-methylpiperidine-5-carboxylate” is a liquid at room temperature . More detailed physical and chemical properties could not be found from the web search results.Scientific Research Applications
Synthesis of Piperidine Derivatives
Methyl cis-2-methylpiperidine-5-carboxylate: is a valuable precursor in the synthesis of piperidine derivatives, which are crucial in medicinal chemistry. Researchers utilize this compound to create substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones through intra- and intermolecular reactions . These derivatives find extensive use in the pharmaceutical industry due to their presence in over twenty classes of drugs.
Pharmacological Applications
The piperidine moiety, to which Methyl cis-2-methylpiperidine-5-carboxylate contributes, is integral in the development of new pharmacological agents. Piperidine derivatives have been reported to exhibit a wide range of biological activities, including antiviral, antibacterial, and anti-inflammatory properties . This makes them a key focus in drug discovery and design.
Anticancer Research
Piperidine derivatives synthesized from Methyl cis-2-methylpiperidine-5-carboxylate have shown promise in anticancer research. Novel compounds derived from this substance have been evaluated against various cancer cell lines, such as MCF-7 breast cancer cells, demonstrating potent cytotoxic activity . This highlights its potential role in developing new cancer therapies.
Safety and Hazards
The safety information available indicates that this compound may be hazardous. Precautionary measures include avoiding breathing in mist or vapors and using only in well-ventilated areas . It’s always recommended to refer to the Material Safety Data Sheet (MSDS) for comprehensive safety and handling information .
properties
IUPAC Name |
methyl (3R,6S)-6-methylpiperidine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-6-3-4-7(5-9-6)8(10)11-2/h6-7,9H,3-5H2,1-2H3/t6-,7+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJUGGHOVBBTHCD-NKWVEPMBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CN1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CC[C@H](CN1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1,2,4]Triazolo[1,5-A]pyridine-6-carbonitrile](/img/structure/B1444399.png)
![3alpha-(2-Methylpropyl)-1,2,3,4,6,7-hexahydro-11balphaH-benzo[a]quinolizine-2beta,9,10-triol](/img/structure/B1444411.png)
